Cas no 61757-74-2 (Bicyclo[2.2.1]heptane-2,5-dicarbonitrile, 3-(2-cyanoethyl)-)

• Product Name: Bicyclo[2.2.1]heptane-2,5-dicarbonitrile, 3-(2-cyanoethyl)-
• CAS No: 61757-74-2
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 467281
• PubChem ID: 21414574
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2,5-dicarbonitrile, 3-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,5-dicarbonitrile, 3-(2-cyanoethyl)-
• 3-(2-cyanoethyl)bicyclo[2.2.1]heptane-2,5-dicarbonitrile
• 61757-74-2
• DTXSID80613415
• SCHEMBL11760965

• Inchi： 1S/C12H13N3/c13-3-1-2-10-11-5-8(12(10)7-15)4-9(11)6-14/h8-12H,1-2,4-5H2
• InChI Key： LKPKWHQPZBDKHB-UHFFFAOYSA-N
• SMILES： N#CC1C(CCC#N)C2C(C#N)CC1C2

Computed Properties

• Exact Mass: 199.11109
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37